![molecular formula C21H19NO4 B5152050 hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate](/img/structure/B5152050.png)
hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate, also known as HXI, is a synthetic compound that has been widely used in scientific research. It belongs to the family of anthraquinone derivatives and has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In
Mechanism of Action
The mechanism of action of hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate has been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and cell division. It has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate has been shown to have a range of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate has also been shown to inhibit the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate has been shown to inhibit the migration and invasion of cancer cells, which is important for the metastasis of cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate in lab experiments is its broad range of biological activities. hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate has been shown to have anti-cancer, anti-inflammatory, and anti-viral properties, which makes it a useful tool for studying various diseases and biological processes. However, one of the limitations of using hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate is its low solubility in water, which can make it difficult to use in some experiments. Additionally, the mechanism of action of hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate is not fully understood, which can make it challenging to interpret some experimental results.
Future Directions
There are several future directions for the study of hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate. One area of research is the development of hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate analogs with improved solubility and potency. Another area of research is the investigation of the mechanism of action of hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate, which could lead to the development of more targeted therapies. Additionally, the anti-viral activity of hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate could be further explored for the development of new anti-viral drugs. Finally, the potential use of hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate in combination with other drugs for the treatment of cancer and inflammatory diseases could be investigated.
Synthesis Methods
The synthesis of hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate involves the reaction of 2,6-dimethoxybenzoic acid with hexyl isocyanide and sodium hydride, followed by a cyclization reaction with 2-nitrobenzaldehyde. The resulting product is then reduced to hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate using palladium on carbon and hydrogen gas.
Scientific Research Applications
Hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, including breast cancer, prostate cancer, and lung cancer. hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate has also been found to have anti-inflammatory properties, which makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, hexyl 6-oxo-6H-anthra[1,9-cd]isoxazole-3-carboxylate has been shown to have anti-viral activity against herpes simplex virus and human immunodeficiency virus.
properties
IUPAC Name |
hexyl 8-oxo-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaene-12-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO4/c1-2-3-4-7-12-25-21(24)16-11-10-15-17-18(16)22-26-20(17)14-9-6-5-8-13(14)19(15)23/h5-6,8-11H,2-4,7,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVGJNFNBMMDLLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC(=O)C1=CC=C2C3=C(C4=CC=CC=C4C2=O)ON=C13 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
hexyl 6-oxo-6H-anthra[1,9-cd][1,2]oxazole-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.